Cas no 842145-03-3 (3-PYRIDINECARBOXYLIC ACID, 4-[(1-METHYLETHYL)AMINO]-5-NITRO-6-PHENYL-, ETHYL ESTER)

• Product Name: 3-PYRIDINECARBOXYLIC ACID, 4-[(1-METHYLETHYL)AMINO]-5-NITRO-6-PHENYL-, ETHYL ESTER
• CAS No: 842145-03-3
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 3299510
• PubChem ID: 59822652
• Update Time: 2025-04-21

3-PYRIDINECARBOXYLIC ACID, 4-[(1-METHYLETHYL)AMINO]-5-NITRO-6-PHENYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 4-[(1-METHYLETHYL)AMINO]-5-NITRO-6-PHENYL-, ETHYL ESTER
• 3-pyridinecarboxylic acid,4-[(1-methylethyl)amino]-5-nitro-6-phenyl-,ethyl ester
• 842145-03-3
• SCHEMBL4398405

• Inchi： 1S/C17H19N3O4/c1-4-24-17(21)13-10-18-14(12-8-6-5-7-9-12)16(20(22)23)15(13)19-11(2)3/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key： ACRKEWSGELEZKW-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC=C2)=C([N+]([O-])=O)C(NC(C)C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 329.13755610Da
• Monoisotopic Mass: 329.13755610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97Ų